Cas no 123197-54-6 (L-Alanine,N-methyl-N-[(methylamino)carbonyl]-)

L-Alanine,N-methyl-N-[(methylamino)carbonyl]- structure
123197-54-6 structure
Product Name:L-Alanine,N-methyl-N-[(methylamino)carbonyl]-
CAS No:123197-54-6
MF:C6H12N2O3
MW:160.171081542969
CID:104262
Update Time:2024-01-24

L-Alanine,N-methyl-N-[(methylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Alanine,N-methyl-N-[(methylamino)carbonyl]-
    • 2,3,5-trimethylhydantoic acid
    • L-Alanine, N-methyl-N-[(methylamino)carbonyl]- (9CI)
    • Inchi: 1S/C6H12N2O3/c1-4(5(9)10)8(3)6(11)7-2/h4H,1-3H3,(H,7,11)(H,9,10)/t4-/m0/s1
    • InChI Key: IZHUGOFWNQJKNN-BYPYZUCNSA-N
    • SMILES: C(O)(=O)[C@H](C)N(C)C(NC)=O

Computed Properties

  • Exact Mass: 160.08486
  • Monoisotopic Mass: 160.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6A^2

Experimental Properties

  • PSA: 69.64
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